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Compound of Interest

Compound Name: (4-Methyl-pyridin-2-yl)-thiourea

Cat. No.: B1585874

An In-Depth Technical Guide to (4-Methyl-pyridin-2-yl)-thiourea: Chemical Properties,
Structure, and Synthetic Methodologies

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals interested in the chemical properties, molecular structure, and
synthetic applications of (4-Methyl-pyridin-2-yl)-thiourea. This document moves beyond a
simple data sheet to provide foundational insights into its synthesis, structural characteristics,
and reactivity, grounded in peer-reviewed literature.

Compound Identification and Core Chemical
Properties

(4-Methyl-pyridin-2-yl)-thiourea, also known as 1-(4-Methylpyridin-2-yl)thiourea, is a
substituted thiourea derivative featuring a 4-methylpyridine heterocycle.[1][2] Thiourea
derivatives are a significant class of compounds in medicinal chemistry and organic synthesis,
valued for their hydrogen-bonding capabilities and as versatile intermediates.[3][4] The
presence of the pyridine ring and the thiocarbonyl group makes this molecule a subject of
interest for coordination chemistry and as a precursor for more complex heterocyclic systems.

[5]

A summary of its fundamental properties is provided below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1585874?utm_src=pdf-interest
https://www.benchchem.com/product/b1585874?utm_src=pdf-body
https://www.benchchem.com/product/b1585874?utm_src=pdf-body
https://www.benchchem.com/product/b1585874?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh97f111cf?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2760059
https://www.mdpi.com/2624-8549/6/3/25
https://www.mdpi.com/1420-3049/25/2/401
https://www.researchgate.net/publication/344462334_Structural_Characterization_of_Two_Polymorphs_of_1-4-Methylpyridin-2-ylthiourea_and_Two_Derived_2-Aminothiazoles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier / Property Value Source(s)

CAS Number 21242-21-7 [1][6][7]

Molecular Formula C7H9N3S [2][6]

Molecular Weight 167.23 g/mol [2][6]

IUPAC Name (4-methylpyridin-2-yl)thiourea [2]
N-(4-methyl-2-

Synonyms pyridinylthiourea, 1-(4- [11[7]
Methylpyridin-2-yl)thiourea

Appearance Yellow crystals or powder [8]

Melting Point 216-220 °C [7119]

Boiling Point (Predicted)

3145+44.0°C

[7]

Density (Predicted)

1.316 + 0.06 g/cm?3

[7]

pKa (Predicted)

12.01 +0.70

[7]

Molecular Structure and Crystallography

The molecular structure of (4-Methyl-pyridin-2-yl)-thiourea is defined by a thiourea moiety

linked to the 2-position of a 4-methylpyridine ring. A critical aspect of its solid-state chemistry is

the existence of two distinct polymorphic forms, designated 1a and 1(3.[5] Polymorphism, the

ability of a solid material to exist in multiple crystalline forms, is a crucial consideration in drug

development as it can influence solubility, stability, and bioavailability.

Both polymorphs crystallize in the monoclinic system but exhibit different space groups and,

more importantly, distinct intermolecular hydrogen bonding patterns which dictate their crystal

packing.[5]

Visualization of Molecular Structure

Caption: Molecular structure of (4-Methyl-pyridin-2-yl)-thiourea.

Crystallographic Data Summary
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A 2021 study in the Journal of Chemical Crystallography provided a detailed structural
characterization of these two polymorphs.[5]

Parameter Polymorph 1a Polymorph 13
Crystal System Monoclinic Monoclinic
Space Group P2i/c P21/n
Z (Molecules/Unit Cell) 4 8
] ) Distinct intermolecular Distinct intermolecular
Key H-Bonding Motif ) )
hydrogen bonding patterns hydrogen bonding patterns

This structural diversity underscores the importance of careful characterization during
experimental work, as the reactivity and physical properties of the solid material may depend
on the specific polymorph used.

Synthesis and Purification

The synthesis of (4-Methyl-pyridin-2-yl)-thiourea is reliably achieved through the base-
catalyzed hydrolysis of an N-benzoyl protected precursor. This common strategy in thiourea
synthesis involves the initial reaction of an amine with benzoyl isothiocyanate, followed by the
removal of the benzoyl protecting group.[5][10]

Synthetic Workflow
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Step 1: Precursor Synthesis

4-Methylpyridin-2-amine Benzoyl Isothiocyanate

Reaction

Step 2: Hydrolysis & Deprotection

1-Benzoyl-3-(4-methylpyridin-2-yl)thiourea NaOH (aq) in Methanol

Hydrolysis

(4-Methyl-pyridin-2-yl)-thiourea

Reflux, 1 hr

Step 3: Work-up & Purification

Cool to RT
Filter Solid
Wash with DI Water

'

Dry over P20s

Pure Product (Yield: ~81%)
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a-Bromoketone

(4-Methyl-pyridin-2-yl)-thiourea (e.g., 2-bromoacetylpyridine)

Dehydration/
Cyclization

N-(4-methylpyridin-2-yl)-

4-(pyridin-2-yl)thiazol-2-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(4-Methyl-pyridin-2-yl)-thiourea chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1585874#4-methyl-pyridin-2-yl-thiourea-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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